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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-1-undecanol

CAS No.: 10522-26-6

Cat. No.: S573240

Physical Properties of 2-Methyl-1-undecanol

The following table summarizes the key physical properties that are most relevant for selecting a separation
technique [1] [2] [3].

Property Value Source | Note

CAS Registry 10522-26-6 [4][2] [3]

Number

Molecular Formula C1oH560 [4] 2] [3]

Molecular Weight 186.33 g/mol [2] [3]

Boiling Point 243°C - 252°C (est.) Different estimation methods [1] [2] [3].

Density ~0.8300 g/cm3 At room temperature [2] [5].

Odor Balsamic, slightly sweet and Characteristic that can aid in identification [2]
floral [5].

log P (octanol/water) ~3.756 (est.) Indicates high hydrophobicity [1].
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Separation Techniques and Workflow

For separating 2-Methyl-1-undecanol from a mixture, distillation is the most suitable primary method
due to the compound's high boiling point and thermal stability. The following workflow diagrams a logical

approach for purification.
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Detailed Methodologies
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¢ Simple Distillation

o Principle: This technique separates components based on differences in their boiling points. 2-
Methyl-1-undecanol, with a boiling point of approximately 243-252°C, can be separated from
impurities or other compounds with significantly lower or higher boiling points [1] [2].

o Protocol:

= Setup: Assemble a simple distillation apparatus consisting of a distillation flask, a
distillation head with a thermometer, a water-cooled condenser, and a receiving flask.

= Process: Transfer the mixture into the distillation flask and add boiling chips to prevent
bumping. Gradually heat the flask. The vapor of the compound, which has the lowest
boiling point in the mixture, will rise, travel through the condenser, liquefy, and be
collected in the receiving flask.

= Application: Ideal for removing 2-Methyl-1-undecanol from non-volatile residues or for
rough separation from other compounds with a boiling point difference of more than 25°C

[6].
¢ Fractional Distillation

o Principle: Used when separating 2-Methyl-1-undecanol from other compounds with very
close boiling points. A fractionating column is inserted between the distillation flask and the
condenser, providing multiple vaporization-condensation cycles for more efficient separation [6].

o Protocol:

= Setup: The apparatus is similar to simple distillation but includes a fractionating column.

= Process: As the vapors rise through the column, they repeatedly condense and re-
vaporize. The compound with the lowest boiling point (in this case, 2-Methyl-1-
undecanol if it is the most volatile in the mixture) will enrich at the top of the column and
pass over to the condenser first. This allows for the collection of different "fractions" of the
mixture at specific temperature ranges [6].

Frequently Asked Questions (FAQS)

Q1: What is the first step I should take when planning a separation? The first step is always to fully
characterize your specific mixture. Identify all known components, their states of matter, concentrations, and
physical properties (especially boiling points and solubility). This information is crucial for selecting the

most efficient and safe separation sequence, as shown in the workflow above.

Q2: The boiling point of my mixture seems lower than expected. Why? This is a common observation.

The documented boiling point for a pure substance is typically measured at standard atmospheric pressure
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(760 mmHg). If you are performing distillation under reduced pressure (vacuum distillation), the boiling

point will be significantly lower. Always note the pressure at which you are working.

Q3: Can I use liquid-liquid extraction to separate 2-Methyl-1-undecanol? Yes, this is an excellent pre-
purification step. Given its high estimated log P value of ~3.76, 2-Methyl-1-undecanol is highly
hydrophobic and will preferentially partition into an organic solvent (like dichloromethane or ethyl acetate)
over water. This can be very effective for removing highly polar or water-soluble impurities from your

mixture [1].

Troubleshooting Guide

Problem Possible Cause Solution

Low Recovery Product is highly viscous or Ensure efficient insulation and heating of the

Yield has high boiling point, leading  distillation apparatus. Apply a gentle vacuum to
to holdup in apparatus. lower the boiling point.

Product Purity is Incomplete separation due to Switch from simple to fractional distillation.

Low co-distillation of compounds Optimize the reflux ratio in the fractional column
with similar boiling points. for better separation efficiency.

Decomposition of  Overheating during distillation,  Reduce the operating pressure (use vacuum

Product especially given the high distillation) to lower the boiling temperature. Use
boiling point. a heating bath for more controlled and uniform
heating.

Key Takeaways for Experiment Planning

e Leverage Physical Properties: The high boiling point and significant hydrophobicity (log P) of 2-
Methyl-1-undecanol are your primary guides for selecting separation methods [1] [2].

¢ Distillation is Primary: For final purification from most common laboratory mixtures, a distillation
technique (simple or fractional) will be your most direct and effective method.

e Sequence Your Methods: For complex mixtures, use a sequence of techniques. Start with liquid-
liquid extraction to remove gross impurities, followed by distillation for final purification.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - 2 - Methyl - 1 (CAS 10522-26-6) - Chemical & Physical... undecanol [chemeo.com]
2.-2-METHYL-1 | 10522-26-6 UNDECANOL [chemicalbook.com]

3. CAS # 10522-26-6, 2 - Methyl - 1 - Undecanol : more information. [chemblink.com]

4. - 2 - Methyl - 1 undecanol [webbook.nist.gov]

5. Cas 10522-26-6, 2 - METHYL - 1 - UNDECANOL | lookchem [lookchem.com]

6. Introduction to Separation — Chemistry Notes Techniques [chemistrynotesblog.wordpress.com]

To cite this document: Smolecule. [separation techniques for 2-methyl-1-undecanol mixtures].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b573240#separation-techniques-for-2-methyl-1-undecanol-

mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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